N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(2-indol-1-ylethyl)-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C18H23N3O2/c1-14-7-9-21(18(14)23)13-17(22)19(2)11-12-20-10-8-15-5-3-4-6-16(15)20/h3-6,8,10,14H,7,9,11-13H2,1-2H3
• InChI Key: ZERVXXKDGYCHFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1=O)CC(=O)N(C)CCN2C=CC3=CC=CC=C32
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide, also known as MEIA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MEIA is a derivative of the neurotransmitter serotonin, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide involves its binding to the serotonin transporter protein, which is responsible for the reuptake of serotonin into neurons. By blocking this transporter, this compound increases the levels of serotonin in the synaptic cleft, which leads to an enhancement of serotonin neurotransmission.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are wide-ranging and include the modulation of mood, cognition, and behavior. It has been found to have anxiolytic, antidepressant, and anti-obsessive effects in animal models, and it has also been shown to improve memory and learning.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide in lab experiments include its selectivity for the serotonin transporter, its ability to increase serotonin levels in the brain, and its well-established synthesis method. However, there are also limitations to its use, including its potential for toxicity and the need for further research to establish its safety and efficacy.

Future Directions

There are several future directions for research on N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide, including the development of more potent and selective SSRIs, the investigation of its potential therapeutic applications in other neurological disorders, and the exploration of its potential as a tool for studying the role of serotonin in the brain. Additionally, further research is needed to establish the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide involves the reaction of tryptamine with methyl acetoacetate, followed by the addition of N-methylpyrrolidine and acetic anhydride. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide has been studied extensively in the field of neuroscience, particularly in relation to the treatment of depression and anxiety disorders. It has been found to act as a selective serotonin reuptake inhibitor (SSRI), which means that it increases the levels of serotonin in the brain by blocking its reuptake into neurons.